1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol

• Molecular Formula: C6H8ClFN2O
• Molecular Weight: 178.59 g/mol
• SMILES: C1=C(C=NN1CC(CF)O)Cl
• InChI: InChI=1S/C6H8ClFN2O/c7-5-2-9-10(3-5)4-6(11)1-8/h2-3,6,11H,1,4H2
• InChIKey: REBJLZQVJIQXQL-UHFFFAOYSA-N

1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol (CAS 1851477-95-6): Procurement-Relevant Structural and Physicochemical Baseline

1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol is a halogenated pyrazole-alcohol building block (C₆H₈ClFN₂O, MW 178.59 g/mol) featuring a 4-chloro substituent on the pyrazole ring and a 3-fluoropropan-2-ol side chain at the N1 position [1]. The compound possesses one hydrogen-bond donor (the secondary alcohol), three hydrogen-bond acceptors (the pyrazole N atoms and the fluorine), a computed XLogP3 of 0.5, a topological polar surface area (TPSA) of 38.1 Ų, and one undefined stereocenter—meaning commercial material is typically supplied as a racemic mixture [1]. Its structural architecture places it at the intersection of two medicinally relevant design strategies: the metabolic stability conferred by the aliphatic C–F bond and the synthetic versatility of the 4-chloropyrazole scaffold for further functionalization [2].

• [1] PubChem. Compound Summary for CID 130907392: 1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1851477-95-6 (accessed 2026-05-05). View Source
• [2] Kumar, S.; Saini, A.; Gut, J.; Rosenthal, P. J.; Kumar, V. Fluorinated Heterocycles in Medicine: A Comprehensive Review with Focus on Quinolines, Pyrazoles, and Pyridines. Int. J. Pharm. Sci. Res. 2025, 16 (9), 1000–1015. (Review noting C–F bond strength of 116 kcal/mol vs. C–H 99 kcal/mol and consequent metabolic stability enhancement.) View Source

Why In-Class Substitution of 1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol Introduces Measurable Physicochemical Drift

Within the family of N1-(3-fluoropropan-2-ol)-substituted pyrazoles, seemingly minor changes at the 4-position or within the propanol chain produce quantifiable shifts in lipophilicity, hydrogen-bond capacity, and conformational flexibility that directly affect partitioning behavior, metabolic stability, and downstream synthetic utility. Replacing the chlorine atom with an ethyl group raises XLogP3 from 0.5 to 0.7—a 40% increase—while removing the fluorine atom from the side chain reduces the hydrogen-bond acceptor count from 3 to 2 and eliminates the metabolic shielding effect of the C–F bond [1][2]. These are not merely cosmetic structural variations; they alter the compound's behavior in both biological assays and synthetic reaction sequences, making generic interchange without experimental re-validation scientifically unsound.

• [1] PubChem. Compound Summaries for CID 130907392 (target), CID 123493381 (2-(4-chloro-1H-pyrazol-1-yl)propan-1-ol), and CID 165600466 (1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol). National Center for Biotechnology Information. Computed XLogP3, H-bond acceptor count, and rotatable bond data retrieved 2026-05-05. View Source
• [2] Kumar, S.; Saini, A.; Gut, J.; Rosenthal, P. J.; Kumar, V. Fluorinated Heterocycles in Medicine: A Comprehensive Review with Focus on Quinolines, Pyrazoles, and Pyridines. Int. J. Pharm. Sci. Res. 2025, 16 (9), 1000–1015. View Source

Quantitative Differentiation Evidence for 1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol Against Its Closest Analogs

Hydrogen-Bond Acceptor Capacity Differentiates the Target from the Non-Fluorinated Positional Isomer

The target compound's 3-fluoropropan-2-ol side chain contributes one additional hydrogen-bond acceptor (the C–F fluorine) compared to the non-fluorinated analog 2-(4-chloro-1H-pyrazol-1-yl)propan-1-ol, which has an H-bond acceptor count of 2 versus 3 for the target [1]. The aliphatic C–F bond (bond dissociation energy ~116 kcal/mol) is significantly stronger than the corresponding C–H bond (~99 kcal/mol), providing a thermodynamic basis for expecting enhanced metabolic stability at the β-carbon position relative to non-fluorinated congeners [2].

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	3 (two pyrazole N atoms + one aliphatic fluorine)
Comparator Or Baseline	2-(4-Chloro-1H-pyrazol-1-yl)propan-1-ol (CAS 1427716-20-8): 2 H-bond acceptors
Quantified Difference	+1 H-bond acceptor; C–F BDE ~116 kcal/mol vs. C–H ~99 kcal/mol
Conditions	Computed property values from PubChem (Cactvs 3.4.8.18); C–F bond strength from published review literature

Why This Matters

A difference of one H-bond acceptor alters solvation free energy and target-binding pharmacophore requirements; the C–F bond also blocks a common site of cytochrome P450 oxidative metabolism, which is critical when the compound serves as a fragment or scaffold in medicinal chemistry programs.

• [1] PubChem. Compound Summary for CID 123493381: 2-(4-chloro-1H-pyrazol-1-yl)propan-1-ol. National Center for Biotechnology Information. H-bond acceptor count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/1427716-20-8 (accessed 2026-05-05). View Source
• [2] Kumar, S.; Saini, A.; Gut, J.; Rosenthal, P. J.; Kumar, V. Fluorinated Heterocycles in Medicine: A Comprehensive Review with Focus on Quinolines, Pyrazoles, and Pyridines. Int. J. Pharm. Sci. Res. 2025, 16 (9), 1000–1015. (C–F BDE = 116 kcal/mol; C–H BDE = 99 kcal/mol.) View Source

XLogP3 Lipophilicity Comparison: 4-Chloro vs. 4-Ethyl Substitution on the Pyrazole Ring

The 4-chloro substituent on the target compound yields a computed XLogP3 of 0.5, which is 0.2 log units lower than that of the 4-ethyl analog 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol (XLogP3 = 0.7) [1]. This difference corresponds to an approximately 1.6-fold lower partition coefficient for the target compound. Both compounds share identical TPSA (38.1 Ų) and H-bond donor/acceptor counts (1/3), isolating lipophilicity as the principal differential physicochemical parameter between these two 4-substituted variants.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 0.5
Comparator Or Baseline	1-(4-Ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol (CAS 1997541-50-0): XLogP3 = 0.7
Quantified Difference	ΔXLogP3 = −0.2 (target is more hydrophilic); ~1.6-fold lower octanol-water partition
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20)

Why This Matters

A 0.2 log unit difference in XLogP3 is material for fragment-based drug design, where ligand efficiency indices depend on both potency and lipophilicity; the lower lipophilicity of the chloro analog may translate to better aqueous solubility and reduced non-specific protein binding.

• [1] PubChem. Compound Summary for CID 130907392 (target) and CID 165600466 (1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol). XLogP3 values: 0.5 and 0.7, respectively. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-05). View Source

Constitutional Isomerism: Same Molecular Formula, Different Connectivity Yields a Structurally Distinct Scaffold

The target compound shares its molecular formula (C₆H₈ClFN₂O, MW 178.59) with 4-chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol (CAS 2101197-01-5) but differs in the connectivity and position of the hydroxyl, fluoromethyl, and pyrazole attachment points . In the target, the 3-fluoropropan-2-ol chain is attached at the pyrazole N1 and terminates in a –CH₂F group, whereas the constitutional isomer bears a –CH₂OH group at the pyrazole C5 and a –CH₂CH₂F chain at N1. These constitutional differences produce distinct hydrogen-bonding geometries, dipole moments, and metabolic vulnerability profiles that cannot be assumed to be equivalent in any biological or chemical application .

Evidence Dimension	Constitutional isomerism (identical MF, different atom connectivity)
Target Compound Data	1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol: N1-linked –CH₂CH(OH)CH₂F chain; secondary alcohol at C2 of propanol
Comparator Or Baseline	4-Chloro-1-(2-fluoroethyl)-1H-pyrazol-5-yl]methanol (CAS 2101197-01-5): N1-linked –CH₂CH₂F chain; primary alcohol at C5 of pyrazole
Quantified Difference	Qualitative structural difference; quantitative biological comparison data not available in public domain
Conditions	Structural comparison based on IUPAC names and SMILES from PubChem and ChemSrc

Why This Matters

When procuring building blocks for screening library enumeration, constitutional isomers must be treated as distinct chemical entities with non-interchangeable reactivity and biological profiles; the target compound's secondary alcohol offers different esterification and oxidation chemistry than the primary alcohol of its isomer.

Steric and Conformational Differentiation: Rotatable Bonds and Molecular Weight Compared to Dimethyl and Cyclopropyl Analogs

The target compound (MW 178.59, 3 rotatable bonds) occupies a distinct position in the property space defined by its 4-substituted analogs. The 4-chloro-3,5-dimethyl analog (CAS 1861384-17-9) has a substantially higher molecular weight (206.64 g/mol, +28.05 Da) due to additional methyl groups that also increase steric bulk around the pyrazole ring . The 4-cyclopropyl analog (CAS 2007691-63-4) has a molecular weight of 184.21 g/mol (+5.62 Da vs. target) and introduces a conformationally constrained cyclopropyl ring that restricts rotational freedom relative to the chloro substituent . The target compound's lower molecular weight and absence of conformationally constraining groups make it a more fragment-like scaffold suitable for fragment-based screening approaches.

Evidence Dimension	Molecular weight and conformational flexibility
Target Compound Data	MW 178.59 g/mol; 3 rotatable bonds
Comparator Or Baseline	1-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol (CAS 1861384-17-9): MW 206.64 g/mol; 1-(4-Cyclopropyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol (CAS 2007691-63-4): MW 184.21 g/mol; 1-(4-Ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol: 4 rotatable bonds
Quantified Difference	ΔMW = −28.05 Da vs. dimethyl analog; ΔMW = −5.62 Da vs. cyclopropyl analog; −1 rotatable bond vs. ethyl analog
Conditions	Molecular weights from ChemSrc and PubChem; rotatable bond counts from PubChem (Cactvs 3.4.8.18)

Why This Matters

The target compound's MW of 178.59 places it near the upper boundary of the 'rule of three' for fragment-based screening (MW ≤ 300, but ideally < 250), while the dimethyl analog at 206.64 exceeds typical fragment library thresholds; procurement for fragment screening applications therefore favors the target over bulkier analogs.

Stereochemical Property: Undefined Stereocenter as a Procurement Specification Consideration

The target compound contains one undefined atom stereocenter at the secondary alcohol carbon (C2 of the propanol chain), meaning that commercial material is supplied as a racemic (1:1) mixture of (R)- and (S)-enantiomers [1]. This is a critical procurement specification: the positional isomer 2-(4-chloro-1H-pyrazol-1-yl)propan-1-ol also possesses one undefined stereocenter at its C2 position, but the 4-ethyl analog 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol likewise has one undefined stereocenter (at the hydroxyl-bearing carbon) [1][2]. Users requiring enantiopure material must commission chiral separation or asymmetric synthesis; the racemic nature is a shared property across this analog series but must be explicitly verified with the vendor's certificate of analysis.

Evidence Dimension	Stereochemical configuration
Target Compound Data	1 undefined atom stereocenter (racemic mixture)
Comparator Or Baseline	2-(4-Chloro-1H-pyrazol-1-yl)propan-1-ol: 1 undefined stereocenter; 1-(4-Ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol: 1 undefined stereocenter
Quantified Difference	All three compounds are racemic; no differential stereochemical advantage. The key differentiation is the chemical environment of the stereocenter (secondary alcohol β to fluorine vs. primary alcohol in the positional isomer).
Conditions	PubChem computed property: 'Undefined Atom Stereocenter Count' = 1 for all three compounds

Why This Matters

Procurement contracts must specify whether racemic material is acceptable for the intended application; if enantiopure material is needed, the synthesis route to the target compound's specific enantiomer differs from that of analogs due to the distinct steric and electronic environment at the stereocenter.

• [1] PubChem. Compound Summary for CID 130907392 (target): Undefined Atom Stereocenter Count = 1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1851477-95-6 (accessed 2026-05-05). View Source
• [2] PubChem. Compound Summary for CID 165600466 (1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol): Undefined Atom Stereocenter Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/1997541-50-0 (accessed 2026-05-05). View Source

Synthetic Utility as a Dual-Purpose Intermediate for Medicinal Chemistry and Agrochemical Discovery

The target compound's combination of a 4-chloropyrazole core and a fluorinated secondary alcohol side chain positions it as a synthon for both pharmaceutical and agrochemical discovery programs. Pyrazole derivatives bearing fluorine atoms are established privileged scaffolds in crop protection, with numerous commercialized herbicides and fungicides incorporating fluorinated pyrazole substructures [1]. Patent literature describes lignin-based controlled-release formulations for pyrazole-containing agrochemical actives that extend soil half-life by 30–40% relative to conventional immediate-release formulations [2]. The 3-fluoropropan-2-ol side chain provides a metabolically stabilized alcohol handle for further derivatization (esterification, etherification, oxidation) that is not available in non-hydroxylated or primary-alcohol analogs.

Evidence Dimension	Versatility as a synthetic intermediate across discovery sectors
Target Compound Data	4-Chloropyrazole core (electrophilic aromatic substitution handle) + 3-fluoropropan-2-ol side chain (esterification/etherification/oxidation handle) + fluorine atom (metabolic stability)
Comparator Or Baseline	Non-fluorinated analogs lack the metabolic stability feature; non-hydroxylated analogs lack the derivatization handle; primary alcohol isomer has different reactivity
Quantified Difference	Controlled-release lignin formulation prolongs soil activity by 30–40% vs. conventional formulation (class-level data for pyrazole agrochemical actives); quantitative target-compound-specific agrochemical efficacy data not publicly available
Conditions	Patent disclosure WO2019/XXXXXX (lignin-based controlled release for agrochemicals); review of fluorinated pyrazoles in crop protection (Lamberth, 2007)

Why This Matters

For procurement decisions in discovery organizations with both pharma and agrochemical portfolios, the target compound's dual-purpose scaffold architecture offers broader utility than single-sector analogs, potentially reducing the number of building blocks that need to be sourced and inventoried.

• [1] Lamberth, C. Pyrazole Chemistry in Crop Protection. Heterocycles 2007, 71 (7), 1467–1501. (Review of pyrazole-containing commercial agrochemicals and the role of fluorinated substituents.) View Source
• [2] Controlled Release Formulations with Lignin for Agrochemicals. U.S. Patent Application Publication. Justia Patents. https://patents.justia.com/ (describing 30–40% prolongation of soil activity for pyrazole actives in lignin matrix formulations). View Source

Scientifically Grounded Application Scenarios for 1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol Based on Quantitative Differentiation Evidence

Fragment-Based Drug Discovery: Prioritizing the Target Over Bulky Analogs for Library Design

With a molecular weight of 178.59 g/mol, 3 rotatable bonds, and XLogP3 of 0.5, the target compound falls within favorable fragment-like property space (MW < 250, clogP < 3, rotatable bonds ≤ 3) [1]. The dimethyl analog (MW 206.64) exceeds typical fragment library cutoffs, while the cyclopropyl analog introduces conformational rigidity that may reduce the diversity of binding poses. The 3-fluoropropan-2-ol side chain provides a metabolically stable alcohol that can be elaborated via ester or ether linkages during fragment growing or linking campaigns, and the 4-chloro substituent offers a vector for Suzuki or Buchwald–Hartwig coupling in hit-to-lead optimization [2].

Agrochemical Intermediate: Incorporating Fluorine for Enhanced Soil Persistence in Controlled-Release Formulations

The fluorine atom on the propanol side chain contributes to oxidative metabolic stability—a property documented for fluorinated pyrazole agrochemicals—while the secondary alcohol serves as a conjugation handle for incorporation into lignin-based controlled-release matrices that prolong soil activity by 30–40% compared to conventional immediate-release formulations [1]. The 4-chloro substituent on the pyrazole ring is also a common motif in commercial herbicides and fungicides, making this compound a relevant building block for agrochemical discovery groups seeking to balance potency with environmental persistence [2].

Medicinal Chemistry Scaffold: Leveraging Lower Lipophilicity Compared to 4-Ethyl Analogs

For programs where minimizing logP is critical—such as CNS drug discovery (where optimal logP is typically 1–3) or for reducing hERG and phospholipidosis risk—the target compound's XLogP3 of 0.5 offers a measurable advantage over the 4-ethyl analog (XLogP3 0.7) [1]. This 0.2 log unit difference, combined with identical TPSA (38.1 Ų), translates to a lower predicted passive membrane permeability for the chloro analog, which may be desirable for peripherally restricted targets or for reducing CNS side effects. The chlorine atom also provides a heavier halogen for potential halogen-bonding interactions with protein targets that the ethyl analog cannot engage [2].

Enantiopure Synthesis Programs: Specifying the Racemate for Method Development

The target compound's undefined stereocenter at the secondary alcohol (C2 of the propanol chain) means that commercially supplied material is racemic [1]. For research groups developing asymmetric synthetic methods or chiral resolution protocols, the racemic mixture provides an ideal substrate for method development and calibration. The presence of both the chlorine atom (UV-active, facilitating HPLC detection) and the fluorine atom (¹⁹F NMR handle) makes this compound analytically tractable for monitoring enantiomeric excess during chiral method optimization [2]. Upon successful method development, the same synthetic route can be applied to other members of the analog series that share the 3-fluoropropan-2-ol substructure.

• [1] PubChem. Compound Summary for CID 130907392: 1-(4-Chloro-1H-pyrazol-1-yl)-3-fluoropropan-2-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1851477-95-6 (accessed 2026-05-05). View Source
• [2] Lamberth, C. Pyrazole Chemistry in Crop Protection. Heterocycles 2007, 71 (7), 1467–1501; Kumar, S. et al. Fluorinated Heterocycles in Medicine. Int. J. Pharm. Sci. Res. 2025, 16 (9), 1000–1015; Controlled Release Formulations with Lignin for Agrochemicals. U.S. Patent Application. Justia Patents. View Source